Cas no 1261560-69-3 (Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate)

• Product Name: Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate
• CAS No: 1261560-69-3
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4987097
• Update Time: 2025-06-11

Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate

• Inchi： 1S/C14H10F3NO3/c1-20-13(19)12-11(6-3-7-18-12)9-4-2-5-10(8-9)21-14(15,16)17/h2-8H,1H3
• InChI Key： YGTJUJGUZXOBAL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC=CN=C1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate

Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate: A Comprehensive Overview

The compound Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261560-69-3) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is a derivative of picolinic acid, which is a naturally occurring compound with a wide range of biological activities. The presence of the trifluoromethoxy group attached to the phenyl ring introduces unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate has been extensively studied for its potential as a ligand in metal complexes, particularly in catalytic applications. Recent studies have highlighted its ability to coordinate with transition metals such as cobalt, nickel, and palladium, forming stable complexes that exhibit exceptional catalytic activity in reactions like hydrogenation and cross-coupling. The trifluoromethoxy group plays a crucial role in modulating the electronic environment around the metal center, thereby enhancing the catalytic performance.

In the field of agrochemistry, Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate has shown promise as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it a valuable component in crop protection products. Researchers have also explored its potential as a bioactive agent in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer drugs. The compound's unique structure allows for selective binding to specific protein targets, making it an attractive candidate for drug design.

The synthesis of Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for its synthesis. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. These developments underscore the importance of sustainable practices in modern chemical synthesis.

From a structural perspective, Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate consists of a pyridine ring substituted with a methyl ester group at position 3 and a phenyl ring bearing a trifluoromethoxy substituent at position 4. The pyridine ring contributes to the compound's aromaticity and stability, while the trifluoromethoxy group imparts fluorine-based electronics that enhance its reactivity and solubility properties.

Recent studies have also investigated the photophysical properties of Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate, revealing its potential as a fluorescent probe for sensing applications. Its ability to emit light upon interaction with specific analytes makes it a promising tool in analytical chemistry and biomedical imaging.

In terms of toxicity and safety, Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate has undergone rigorous testing to assess its acute and chronic effects on living organisms. Preliminary results indicate that it exhibits low toxicity when handled under controlled conditions, making it suitable for use in various industrial processes. However, further research is required to fully understand its long-term environmental impact.

In conclusion, Methyl 3-(3-(trifluoromethoxy)phenyl)picolinate (CAS No. 1261560-69-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the chemical sciences.